Cas no 1860801-89-3 (1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1860801-89-3
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5292259
• Update Time: 2026-03-10

1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C8H12N2O3/c1-8(2,13)5-10-4-3-6(9-10)7(11)12/h3-4,13H,5H2,1-2H3,(H,11,12)
• InChI Key： GAEFTUNRFYVBAB-UHFFFAOYSA-N
• SMILES： N1(CC(O)(C)C)C=CC(C(O)=O)=N1

Additional information on 1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid

Professional Introduction to 1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 1860801-89-3)

1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid, with the CAS number 1860801-89-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 2-hydroxy-2-methylpropyl side chain and the carboxylic acid functional group at the 3-position of the pyrazole ring, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of 1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid have been subjects of extensive research due to its potential role as a building block in the development of novel pharmaceutical agents. The compound's molecular structure allows for various modifications, making it a versatile intermediate in organic synthesis. These modifications can be tailored to enhance specific biological activities, such as anti-inflammatory, antimicrobial, or anticancer properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. The< strong>2-hydroxy-2-methylpropyl substituent in this compound imparts hydrophilicity, which can improve solubility and bioavailability—critical factors for drug efficacy. Additionally, the carboxylic acid group provides a site for further functionalization, enabling the creation of more complex derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid is its potential application in drug discovery. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including inflammation-related disorders and certain types of cancer. The ability to modify its structure allows chemists to fine-tune its biological activity, making it a valuable tool in medicinal chemistry.

The< strong>pyrazole ring itself is known for its stability and versatility in drug design. Its aromatic nature and ability to engage in hydrogen bonding make it an ideal scaffold for developing biologically active molecules. The incorporation of functional groups such as hydroxyl and carboxylic acid further enhances its utility by providing multiple sites for chemical manipulation.

The< strong>carboxylic acid group at the 3-position of the pyrazole ring is particularly noteworthy. This functional group can participate in various chemical reactions, including esterification, amidation, and salt formation, which are commonly used in drug development to improve stability and bioavailability. Additionally, the carboxylic acid group can serve as a binding site for enzymes or receptors, potentially enhancing the compound's interaction with biological targets.

In recent studies, researchers have explored the use of 1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acid as a starting material for synthesizing novel inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this compound have shown inhibitory activity against enzymes such as COX-2 (cyclooxygenase-2), which is implicated in inflammation and pain management. Such findings highlight its potential as a lead compound in developing new therapeutic strategies.

The< strong>hydroxyl group on the 2-position side chain also plays a crucial role in determining the compound's properties. Hydroxyl groups are known to enhance solubility and interact with biological targets through hydrogen bonding. This feature makes< strong>1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acida promising candidate for further exploration in drug design.

The< strong>molecular flexibility offered by the< strong>2-hydroxy-2-methylpropyl side chain allows for conformational changes that can influence how the compound interacts with biological targets. This flexibility can be exploited to optimize binding affinity and selectivity, key factors in successful drug development. Additionally, this side chain can be modified to introduce additional functional groups or tags that enhance pharmacokinetic properties such as metabolic stability or target specificity.

In conclusion,< strong>1-(2-hydroxy-2-methylpropyl)-1H-pyrazole-3-carboxylic acidCAS No. 1860801-89-3 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a synthetic intermediate makes it an invaluable tool for researchers developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug discovery efforts.